Cas no 1737-27-5 (2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol
• CAS No: 1737-27-5
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD00461900
• CID: 198598
• PubChem ID: 244560
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHANOL
• Benzenemethanol,4-methoxy-a-(trifluoromethyl)-
• 1-(4-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• 1-(4-methoxyphenyl)-2,2,2-trifluoroethanol
• 2,2,2-TRICHLORO-1-(7-METHYL-1H-INDOL-3-YL)-ETHANONE
• 2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-ol
• 2,2,2-trifluoro-1-(4'-methoxyphenyl)ethanol
• 4'-methoxy-1-phenyl-2,2,2-trifluoroethanol
• HMS1577F19
• 2,2,2-tris(fluoranyl)-1-(4-methoxyphenyl)ethanol
• AS-41524
• AB92624
• EN300-127004
• alpha-Trifluoromethyl-4-methoxybenzyl alcohol
• DTXSID00288381
• SY148522
• J-506730
• CS-0121426
• 17556-42-2
• NSC-55523
• AKOS010334775
• SR-01000196510-1
• 2,2,2-trifluoro-1-(4-methoxyphenyl)-ethanol
• MFCD00461900
• 4-Methoxy-alpha-(trifluoromethyl)benzyl Alcohol
• SCHEMBL2426161
• CBDivE_012696
• Benzenemethanol, 4-methoxy-alpha-(trifluoromethyl)-
• NSC55523
• A814952
• SR-01000196510
• NSC 55523
• AB00074256-01
• 1737-27-5
• DB-292066
• ethanol, 2,2,2-trifluoro-1-(4-methoxyphenyl)- -
• 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol

• MDL： MFCD00461900
• Inchi： 1S/C9H9F3O2/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8,13H,1H3
• InChI Key： MCAYQVHHKRKRLD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)OC)O)(F)F

Computed Properties

• Exact Mass: 206.05500
• Monoisotopic Mass: 206.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 262.9°C at 760 mmHg
• Flash Point: 127.6°C
• Refractive Index: 1.464
• PSA: 29.46000
• LogP: 2.29090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol

Recent Advances in the Study of 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol (CAS: 1737-27-5)

The compound 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol (CAS: 1737-27-5) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for innovation in drug development and chemical biology.

One of the key areas of research has been the optimization of synthetic routes for 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using catalytic asymmetric hydrogenation. This method not only improves the scalability of production but also enhances the enantiomeric purity of the compound, which is critical for its biological applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as a chiral building block for pharmaceuticals. Its trifluoromethyl group and methoxyphenyl moiety contribute to its stability and bioavailability, making it a promising candidate for the development of novel therapeutic agents. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of protease inhibitors, showing significant efficacy in preclinical models of viral infections.

Furthermore, the pharmacokinetic properties of 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol have been a subject of recent research. A collaborative study between academic and industrial researchers, published in Drug Metabolism and Disposition (2023), examined its metabolic stability and tissue distribution. The findings suggest that the compound exhibits favorable metabolic profiles, with minimal toxicity and good penetration into target tissues, supporting its potential for further drug development.

Another exciting development is the exploration of this compound in the field of chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions. A 2024 paper in ACS Chemical Biology detailed its role in elucidating the binding dynamics of certain fluorinated compounds with biological macromolecules, providing insights that could inform the design of more effective drugs.

In conclusion, the latest research on 2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanol (CAS: 1737-27-5) underscores its versatility and potential in both pharmaceutical and chemical biology applications. Advances in synthesis, biological activity, and pharmacokinetics highlight its promise as a valuable tool for drug discovery and development. Future studies are expected to further explore its therapeutic potential and expand its applications in medicine and beyond.